Cas no 842-35-3 ( )
structure
Product Name:
CAS No:842-35-3
MF:C14H10I2O3
MW:480.036348819733
CID:989272
PubChem ID:268515
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 3,5-diiodo-4-phenylmethoxybenzoic acid
- 4-Benzyloxy-3,5-dijod-benzoesaeure
- DTXSID90296314
- 842-35-3
- 4-(benzyloxy)-3,5-diiodobenzoic acid
- NSC-108772
- NSC108772
- SCHEMBL4269670
- 3,5-diiodo-4-phenylmethoxy-benzoic acid
- DS-013955
-
-
- Inchi: 1S/C14H10I2O3/c15-11-6-10(14(17)18)7-12(16)13(11)19-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,17,18)
- InChI Key: DZTYFSSXRSWATG-UHFFFAOYSA-N
- SMILES: IC1C=C(C(=O)O)C=C(C=1OCC1C=CC=CC=1)I
Computed Properties
- Exact Mass: 479.87200
- Monoisotopic Mass: 479.87194g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53000
- LogP: 4.17300
Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
842-35-3 ( ) Related Products
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- 68507-19-7(3-Iodo-4-methoxybenzoic acid)
- 856167-47-0(3-Iodo-4-isopropoxybenzoicacid)
- 82998-76-3(4-Ethoxy-3-iodobenzoic acid)
- 1131614-07-7(4-Butoxy-3-iodobenzoic acid)
- 1131614-19-1(3-Iodo-4-isobutoxybenzoic acid)
- 1131614-13-5(Methyl 3-iodo-4-propoxybenzoate)
- 1131614-09-9(Ethyl 4-ethoxy-3-iodobenzoate)
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